N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-3-nitrobenzenesulfonamide

• Molecular Formula: C16H13N3O4S2
• Molecular Weight: 375.4 g/mol
• IUPAC Name: N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H13N3O4S2/c1-11-17-16(10-24-11)12-4-2-5-13(8-12)18-25(22,23)15-7-3-6-14(9-15)19(20)21/h2-10,18H,1H3
• InChI Key: QAPCUZXWAQHEGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-]

Description

N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-3-nitrobenzenesulfonamide is an organic compound that belongs to the class of benzenesulfonamides. These compounds are characterized by the presence of a sulfonamide group attached to a benzene ring. The thiazole ring, which is a five-membered heterocyclic compound containing both sulfur and nitrogen atoms, is a significant structural feature of this compound .

Preparation Methods

The synthesis of N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-3-nitrobenzenesulfonamide typically involves the cyclization of acyclic precursors. Common synthetic routes include the use of reagents such as POCl3, PCl5, and PPA for cyclization . Industrial production methods often involve the optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-3-nitrobenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions are common, with reagents like halogens or alkylating agents.

Scientific Research Applications

N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-3-nitrobenzenesulfonamide has diverse applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits antimicrobial and antifungal properties, making it useful in biological studies.

Medicine: It has potential therapeutic applications due to its antimicrobial activity.

Industry: The compound is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-3-nitrobenzenesulfonamide involves its interaction with specific molecular targets. The thiazole ring plays a crucial role in binding to enzymes or receptors, thereby inhibiting their activity. This inhibition can lead to antimicrobial effects by disrupting essential biological processes in microorganisms .

Comparison with Similar Compounds

N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-3-nitrobenzenesulfonamide can be compared to other thiazole-containing compounds such as:

Sulfathiazole: An antimicrobial drug with a similar thiazole ring structure.

Ritonavir: An antiretroviral drug that also contains a thiazole ring.

Tiazofurin: An anticancer drug with a thiazole moiety.

These compounds share structural similarities but differ in their specific applications and mechanisms of action, highlighting the unique properties of this compound.